4-methyl-1-phenyl-2-sulfanyl-4H-imidazol-5-one

• IUPAC Name: 4-methyl-1-phenyl-2-sulfanyl-4H-imidazol-5-one
• InChI: InChI=1S/C10H10N2OS/c1-7-9(13)12(10(14)11-7)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,14)
• InChI Key: XGPFPXALZVOKRI-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C(=N1)S)C2=CC=CC=C2
• Molecular Formula: C10H10N2OS
• Molecular Weight: 206.27 g/mol

Description

The compound with the identifier “4-methyl-1-phenyl-2-sulfanyl-4H-imidazol-5-one” is a chemical entity that has been studied for its various properties and applications. It is known for its role in scientific research and has been utilized in different fields due to its unique characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of the compound involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The process involves a C-H alkylation reaction facilitated by a manganese catalyst, magnesium metal, and mechanical grinding .

Industrial Production Methods

Industrial production of the compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The exact methods may vary depending on the specific requirements and applications of the compound.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed using suitable reducing agents to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while reduction can produce different reduced forms of the compound.

Scientific Research Applications

The compound “4-methyl-1-phenyl-2-sulfanyl-4H-imidazol-5-one” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its biological activity and potential therapeutic applications.

Medicine: It has been investigated for its potential use in drug development and treatment of certain medical conditions.

Industry: The compound is utilized in industrial processes for the production of various chemical products.

Mechanism of Action

The mechanism of action of the compound involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context of use.